2-(3-methoxyphenyl)-1-((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)ethan-1-one

• IUPAC Name: 2-(3-methoxyphenyl)-1-(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• InChI: InChI=1S/C17H21NO2/c1-12-8-14-6-7-15(9-12)18(14)17(19)11-13-4-3-5-16(10-13)20-2/h3-5,10,14-15H,1,6-9,11H2,2H3
• InChI Key: CYOMRZVHPXMDHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)N2C3CCC2CC(=C)C3
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

2-(3-methoxyphenyl)-1-((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)ethan-1-one is a useful research compound. Its molecular formula is C17H21NO2 and its molecular weight is 271.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research has been dedicated to synthesizing and characterizing compounds with a similar structural framework to the specified compound, focusing on their crystal structure and stereochemistry. For instance, studies have demonstrated methods for the stereoselective synthesis of active metabolites related to potent kinase inhibitors, highlighting the importance of stereochemistry in biological activity (Chen et al., 2010). Furthermore, the synthesis of novel compounds derived from 5-HT3 receptor antagonists and their nematicidal activity against specific nematodes has been reported, indicating the potential for agricultural applications (Xu et al., 2021).

Crystal Structure Insights

The crystal structures of compounds within this chemical family reveal intricate details about their molecular conformations and intermolecular interactions, such as hydrogen bonding and π-π interactions. These insights are crucial for understanding the compound's reactivity and potential binding mechanisms with biological targets. For example, the crystal structure analysis of related compounds has unveiled specific conformational preferences and intermolecular interactions, which could inform the design of compounds with enhanced biological activity (Wood et al., 2007).

Potential Biological Activities

Some studies have explored the biological activities of compounds structurally related to the specified molecule. The synthesis of compounds with the 8-azabicyclo[3.2.1]octane skeleton has shown promise in various biological applications, including the inhibition of PI3 kinase, a key enzyme involved in cellular functions and cancer progression (Chen et al., 2010). Additionally, the nematicidal activity of certain derivatives against agricultural pests has been documented, suggesting potential use in pest management strategies (Xu et al., 2021).